Cas no 2138555-27-6 (3-[4-(Fluoromethyl)piperidin-1-yl]-4-methylcyclohexan-1-ol)

• Product Name: 3-[4-(Fluoromethyl)piperidin-1-yl]-4-methylcyclohexan-1-ol
• CAS No: 2138555-27-6
• MF: C₁₃H₂₄FNO
• MW: 229.334167480469
• CID: 6184156
• PubChem ID: 165788366
• Update Time: 2025-09-19

3-[4-(Fluoromethyl)piperidin-1-yl]-4-methylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2138555-27-6
• 3-[4-(fluoromethyl)piperidin-1-yl]-4-methylcyclohexan-1-ol
• EN300-1160124
• 3-[4-(Fluoromethyl)piperidin-1-yl]-4-methylcyclohexan-1-ol

• Inchi： 1S/C13H24FNO/c1-10-2-3-12(16)8-13(10)15-6-4-11(9-14)5-7-15/h10-13,16H,2-9H2,1H3
• InChI Key： LSKVTRIQUWQRQV-UHFFFAOYSA-N
• SMILES： FCC1CCN(CC1)C1CC(CCC1C)O

Computed Properties

• Exact Mass: 229.18419255g/mol
• Monoisotopic Mass: 229.18419255g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 23.5Ų

Additional information on 3-[4-(Fluoromethyl)piperidin-1-yl]-4-methylcyclohexan-1-ol

Introduction to 3-[4-(Fluoromethyl)piperidin-1-yl]-4-methylcyclohexan-1-ol (CAS No. 2138555-27-6)

3-[4-(Fluoromethyl)piperidin-1-yl]-4-methylcyclohexan-1-ol, with the CAS number 2138555-27-6, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluoromethyl-substituted piperidine ring and a 4-methylcyclohexanol moiety. These structural elements contribute to its potential therapeutic applications and biological activities, making it a subject of ongoing investigation in various research settings.

The chemical structure of 3-[4-(Fluoromethyl)piperidin-1-yl]-4-methylcyclohexan-1-ol is particularly noteworthy due to the presence of the fluoromethyl group, which can significantly influence the compound's pharmacological properties. Fluorine atoms are known for their ability to modulate the lipophilicity, metabolic stability, and receptor binding affinity of organic molecules. In this context, the fluoromethyl substitution on the piperidine ring may enhance the compound's ability to cross biological membranes and interact with specific protein targets.

Recent studies have explored the potential of 3-[4-(Fluoromethyl)piperidin-1-yl]-4-methylcyclohexan-1-ol in various therapeutic areas. One notable area of research is its potential as an analgesic agent. Preclinical studies have shown that this compound exhibits potent analgesic effects, particularly in models of neuropathic pain. The mechanism of action is thought to involve modulation of voltage-gated sodium channels, which play a crucial role in pain signaling pathways. This makes 3-[4-(Fluoromethyl)piperidin-1-yl]-4-methylcyclohexan-1-ol a promising candidate for the development of novel pain management therapies.

In addition to its analgesic properties, 3-[4-(Fluoromethyl)piperidin-1-yl]-4-methylcyclohexan-1-ol has also been investigated for its potential as an antidepressant and anxiolytic agent. Preclinical studies have demonstrated that this compound can modulate serotonin and dopamine neurotransmission, which are key pathways involved in mood regulation. These findings suggest that 3-[4-(Fluoromethyl)piperidin-1-yl]-4-methylcyclohexan-1-ol may have therapeutic benefits in treating mood disorders such as depression and anxiety.

The pharmacokinetic profile of 3-[4-(Fluoromethyl)piperidin-1-yl]-4-methylcyclohexan-1-ol has also been studied extensively. Research has shown that this compound exhibits favorable oral bioavailability and a long half-life, which are desirable properties for a drug candidate. These characteristics suggest that it could be administered orally with sustained therapeutic effects, making it a viable option for long-term treatment regimens.

Safety and toxicity assessments are critical components of drug development, and several studies have been conducted to evaluate the safety profile of 3-[4-(Fluoromethyl)piperidin-1-yl]-4-methylcyclohexan-1-ol. Preclinical data indicate that this compound has a favorable safety margin, with no significant adverse effects observed at therapeutic doses. However, further clinical trials are necessary to confirm these findings and ensure its safety in human subjects.

The synthesis of 3-[4-(Fluoromethyl)piperidin-1-yl]-4-methylcyclohexan-1-ol involves several steps, including the formation of the fluoromethyl-substituted piperidine ring and the subsequent coupling with the 4-methylcyclohexanol moiety. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, which is essential for large-scale pharmaceutical development.

In conclusion, 3-[4-(Fluoromethyl)piperidin-1-yl]-4-methylcyclohexan-1-ol (CAS No. 2138555-27-6) is a promising compound with diverse therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in areas such as pain management, mood disorders, and other neurological conditions. As ongoing studies continue to uncover new insights into its mechanisms of action and safety profile, this compound holds significant promise for advancing medical treatments in these areas.